Cas no 94-98-4 ((2,4-Dimethylphenyl)methanamine)

(2,4-Dimethylphenyl)methanamine structure

94-98-4 structure

Product Name:(2,4-Dimethylphenyl)methanamine

CAS No:94-98-4

Molecular Formula:C₉H₁₃N

Molecular Weight:135.206222295761

MDL:MFCD00025575

CID:34771

PubChem ID:66761

(2,4-Dimethylphenyl)methanamine Properties

Names and Identifiers

- (2,4-Dimethylphenyl)methanamine
- 2,4-Dimethylbenzenemethanamine
- 2,4-Dimethylbenzylamine
- Benzenemethanamine, 2,4-dimethyl-
- GBSUVYGVEQDZPG-UHFFFAOYSA-N
- 1-(2,4-dimethylphenyl)methanamine
- Benzylamine, 2,4-dimethyl-
- omega-amino-psi-cumene
- omega-amino-1,2,4-trimethylbenzene
- 1-alpha-Amino-psi-cumene
- 2,4-Dimethyl benzylamine
- SBB005795
- 6320AC
- (2,4-dimethyl-phenyl)-methyl-amine
- 2,4-dime
- 2,4-Dimethylbenzenemethanamine (ACI)
- Benzylamine, 2,4-dimethyl- (8CI)
- SY002790
- NS00040429
- CS-W001690
- 94-98-4
- EN300-33146
- EINECS 202-380-5
- UNII-TQZ4VS5TJQ
- AKOS000128923
- S10923
- 2,4-dimethylbenzylamine, AldrichCPR
- DTXCID1048912
- GS-3494
- Z239626330
- MFCD00025575
- TQZ4VS5TJQ
- D4525
- SCHEMBL96044
- DB-025404
- SB75411
- DTXSID0059114
- +Expand
- MDL： MFCD00025575
- InChIKey： GBSUVYGVEQDZPG-UHFFFAOYSA-N
- Inchi： 1S/C9H13N/c1-7-3-4-9(6-10)8(2)5-7/h3-5H,6,10H2,1-2H3
- SMILES： NCC1C(C)=CC(C)=CC=1

Computed Properties

Exact Mass: 135.10500
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 1
Monoisotopic Mass: 135.104799419g/mol
Heavy Atom Count: 10
Complexity: 101
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.5
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 26

Experimental Properties

LogP: 2.46240
PSA: 26.02000
Refractive Index: 1.536-1.539
Boiling Point: 219°C(lit.)
Melting Point: 116°C (estimate)
Color/Form: Light yellow transparent liquid
Solubility: Not determined
Density: 0,96 g/cm3

(2,4-Dimethylphenyl)methanamine Security Information

Symbol: GHS05
Safety Instruction： S45-S36/37/39-S25
Risk Phrases：R34
Dangerous goods sign： C
Hazardous Material transportation number：2735
Hazard Statement： H227-H314
Warning Statement： P210-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P370+P378-P403+P235-P405-P501
Prompt：dangerous
PackingGroup：III
Risk Phrases： R34
HazardClass：8

(2,4-Dimethylphenyl)methanamine Customs Data

HS CODE：2921499090
Customs Data：

China Customs Code:
2921499090

Overview:

2921499090 Other aromatic monoamines and derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2921499090 other aromatic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

(2,4-Dimethylphenyl)methanamine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
1PlusChem	1P006QW3-250mg	(2,4-Dimethylphenyl)methanamine	94-98-4	98%	250mg	$20.00	2024-04-19
A2B Chem LLC	AD13987-250mg	2,4-Dimethylbenzylamine	94-98-4	98%	250mg	$18.00	2024-07-18
Aaron	AR006R4F-250mg	(2,4-Dimethylphenyl)methanamine	94-98-4	98%	250mg	$52.00	2024-07-18
abcr	AB150582-5 g	2,4-Dimethylbenzylamine; 98%	94-98-4		5g	€201.20	2023-05-09
Alichem	A019119433-5g	(2,4-Dimethylphenyl)methanamine	94-98-4	95%	5g	$408.45	2023-08-31
Ambeed	A400018-250mg	2,4-Dimethylbenzylamine	94-98-4	98%	250mg	$24.0
Apollo Scientific	OR943193-1g	2,4-Dimethylbenzylamine	94-98-4	98%	1g	£80.00	2023-09-02
Chemenu	CM344433-1g	2,4-Dimethylbenzylamine	94-98-4	95%+	1g	$128
Enamine	EN300-33146-0.05g	(2,4-dimethylphenyl)methanamine	94-98-4	95%	0.05g	$19.0	2023-09-04
eNovation Chemicals LLC	Y1015343-5g	(2,4-Dimethylphenyl)methanamine	94-98-4	98%	5g	$290	2022-09-12

(2,4-Dimethylphenyl)methanamine Synthesis

Synthetic Circuit 1

21789-36-6

21789-36-6

94-98-4

94-98-4

Reaction Conditions

1.1 Catalysts: Methanol

Reference

: Direct transformation of cyano into methyl groups under mild conditions

Brown, George R.; Foubister, Alan J., Synthesis, 1982, (12), 1036-7

Synthetic Circuit 2

94-98-4

94-98-4

Reaction Conditions

Reference

: Preparation of pyrrolo[2,3-c]pyridine compounds as proton pump inhibitors

, World Intellectual Property Organization, , ,

Synthetic Circuit 3

94-98-4

94-98-4

Reaction Conditions

Reference

: Reactions in the anhydrous hydrogen fluoride. II. Aminomethylation of aromatic compounds

German, L. S.; Knunyants, I. L.; Podol'skii, A. V., Khimiya Geterotsiklicheskikh Soedinenii, 1966, (6), 938-42

(2,4-Dimethylphenyl)methanamine Raw materials

2,4-Dimethylbenzonitrile

(2,4-Dimethylphenyl)methanamine Preparation Products

(2,4-Dimethylphenyl)methanamine (94-98-4)

(2,4-Dimethylphenyl)methanamine Related Literature

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2. Aromatic sulphonation. Part 55. Reaction of polyisopropylbenzenes with concentrated aqueous sulphuric acid

Hans Cerfontain,Ankie Koeberg-Telder,Cornelis Ris J. Chem. Soc. Perkin Trans. 2 1977 720
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9. 346. A method for preparing secondary amines and Schiff's bases from phenols and hexamine

J. C. Duff,V. I. Furness J. Chem. Soc. 1951 1512
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Related Categories

Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

94-98-4 ((2,4-Dimethylphenyl)methanamine) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:94-98-4)(2,4-Dimethylphenyl)methanamine

A15931

Purity:99%/99%

Quantity:5g/25g

Price($):160.0/637.0